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Compound of Interest

Compound Name: 4-Oxoheptanoic acid

Cat. No.: B1336091

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide on the safety and handling precautions for 4-
Oxoheptanoic acid (CAS No. 924-97-0). Given the limited availability of a comprehensive
safety data sheet, this guide synthesizes available information and provides general best
practices for handling keto acids in a research and development setting. It is imperative that
users of this chemical conduct a thorough risk assessment prior to its use.

Hazard Identification and Classification

4-Oxoheptanoic acid is classified as a harmful irritant. The GHS classification and associated
precautionary statements are summarized below.

GHS Hazard Pictogram:

walt text

Signal Word: Warning
Hazard Statements:
e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]
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e H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash hands thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing and eye/face protection.[1]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

P302+P352: IF ON SKIN: Wash with plenty of water and soap.[1]
P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[1]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

P362+P364: Take off contaminated clothing and wash it before reuse.[1]

P403+P233: Store in a well-ventilated place. Keep container tightly closed.[1]

Physical and Chemical Properties

A summary of the available physical and chemical data for 4-Oxoheptanoic acid is presented

in the table below. It is important to note that some of this data is predicted and has not been

experimentally confirmed.
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Property Value Source
Molecular Formula C7H1203 [L1121[31[41[5]
Molecular Weight 144.17 g/mol [11[31[41[5]
Physical State Solid [1]

Purity >97% [11[3]

CAS Number 924-97-0 [L1[2][31[41[5]116]
Melting Point Not available

Boiling Point Not available

Density Not available

Solubility Not available

Toxicological Information

Detailed toxicological studies for 4-Oxoheptanoic acid are not readily available. The hazard

statements indicate that it is an irritant to the skin, eyes, and respiratory system. The general

toxicological profile for keto acids suggests that they should be handled with care, assuming

they may be harmful.

Metric Value Species Route
LD50 (Oral) Not available
LD50 (Dermal) Not available
LC50 (Inhalation) Not available

Experimental Protocols: Safe Handling Procedures

Due to its irritant nature, strict adherence to safety protocols is essential when handling 4-

Oxoheptanoic acid. The following procedures are based on general best practices for

laboratory chemicals.
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Personal Protective Equipment (PPE)

A diagram illustrating the necessary PPE for handling chemical compounds is provided below.

Required Personal Protective Equipment

‘ ) Chemical-Resistant Gloves ) NIOSH-Approved Respirator
Lelo el [ (e.g., Nitrile) j (Safety Sl ar e Shleld) &if handling powder outside a fume hood)

Click to download full resolution via product page

Required PPE for safe handling of chemical compounds.

Eye Protection: Wear chemical safety goggles or a face shield approved under appropriate
government standards. Hand Protection: Wear appropriate chemical-resistant gloves (e.qg.,
nitrile rubber). Inspect gloves before use and use proper glove removal technique to avoid skin
contact. Body Protection: Wear a lab coat or other protective clothing. Respiratory Protection: If
handling as a powder that may become airborne, use a NIOSH/MSHA or European Standard
EN 149 approved respirator.

Engineering Controls

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, especially when
handling the solid form to avoid dust formation and inhalation. Safety Equipment: Ensure that
eyewash stations and safety showers are in close proximity to the workstation.

General Hygiene Practices

e Avoid contact with skin, eyes, and clothing.
» Wash hands thoroughly after handling and before breaks.

» Do not eat, drink, or smoke in the laboratory.

Storage and Disposal
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Proper storage and disposal are crucial to maintain the integrity of the compound and ensure
safety.

Storage: Store in a tightly closed container in a dry and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing agents. Disposal: Dispose of waste in
accordance with local, state, and federal regulations. Do not allow the product to enter drains.

Accidental Release and First Aid Measures
Accidental Release

Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation. Evacuate personnel to safe areas. Environmental Precautions: Do not let
the product enter drains. Containment and Cleanup: For a solid spill, carefully sweep up the
material to avoid creating dust and place it in a sealed container for disposal. Decontaminate
the spill area thoroughly.

First Aid Measures

The following diagram illustrates the general first aid procedures for chemical exposure.

First Aid for Exposure

— @ G -

Response Actions

Move to fresh air. Immediately wash with soap and water. Rinse with water for at least 15 minutes. Do NOT induce vomiting.
Provide oxygen if breathing is difficult. Remove contaminated clothing. Seek medical attention. Seek immediate medical attention.

Click to download full resolution via product page

First aid procedures for chemical exposure.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. If not
breathing, give artificial respiration. Consult a physician. Skin Contact: Immediately wash the
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affected area with soap and plenty of water. Remove contaminated clothing. Consult a
physician if irritation persists. Eye Contact: Rinse immediately with plenty of water for at least
15 minutes, also under the eyelids. Seek immediate medical attention. Ingestion: Do NOT
induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with
water and consult a physician.

Fire-Fighting Measures

Specific fire-fighting data for 4-Oxoheptanoic acid is not available. The following are general
guidelines for organic solids.

Measure Recommendation

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

Wear self-contained breathing apparatus and
Protective Equipment protective clothing to prevent contact with skin

and eyes.

General Experimental Workflow

The following diagram outlines a general workflow for the safe use of a chemical compound in
a laboratory setting.

Start:
5 Prepare Workspace Weigh Compound Dissolve in 3 Decontaminate Dispose of Waste
Ez‘ﬁiv:sizssma::t [ and PPE in Fume Hood Appropriate Solvent (PEriaTinD (Sl Workspace and Glassware Properly
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General experimental workflow for using a chemical compound.
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Disclaimer: The information provided in this document is intended for guidance and is based on
available data and general laboratory safety principles. A comprehensive Safety Data Sheet
(SDS) for 4-Oxoheptanoic acid with experimentally determined values was not available at
the time of publication. It is crucial to conduct a thorough risk assessment before handling this
chemical and to consult with your institution's safety office. The toxicological properties of this
compound have not been fully investigated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fluorochem.co.uk [fluorochem.co.uk]

e 2. echemi.com [echemi.com]

e 3. 4-oxoheptanoic acid | 924-97-0 | Buy Now [molport.com]

e 4.924-97-0|4-Oxoheptanoic acid|BLD Pharm [bldpharm.com]
e 5. bocsci.com [bocsci.com]

e 6. 4-OXOHEPTANOIC ACID | 924-97-0 [chemicalbook.com]

 To cite this document: BenchChem. [A Comprehensive Technical Guide to the Safe Handling
of 4-Oxoheptanoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1336091#4-oxoheptanoic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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